2-(2-Cyclopropyl-oxazol-4-ylmethyl)-isoindole-1,3-dione

• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 2-[(2-cyclopropyl-1,3-oxazol-4-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H12N2O3/c18-14-11-3-1-2-4-12(11)15(19)17(14)7-10-8-20-13(16-10)9-5-6-9/h1-4,8-9H,5-7H2
• InChI Key: LLZADVVMECJYGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CO2)CN3C(=O)C4=CC=CC=C4C3=O

Description

2-(2-Cyclopropyl-oxazol-4-ylmethyl)-isoindole-1,3-dione is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the stirred solution of 4-chloromethyl-2-cyclopropyl-oxazole (4.0 g, 25.38 mmol) in dry DMF (30 mL), was added potassium salt of phthalimide (4.7 g, 25.38 mmol) at rt. The resulting mixture was stirred for 24 h at rt and monitored through TLC. After completion of the reaction, water (200 mL) was added and the crude was extracted with ethyl acetate (3×50 mL). The combined organic layer was washed with brine, dried over anhydrous sodium sulphate and concentrated under reduced pressure to obtained crude residue which was purified via column chromatography (100-200 silica gel, elution with 20% EtOAc in hexane). 3.5 g of 2-(2-cyclopropyl-oxazol-4-ylmethyl)-isoindole-1,3-dione was obtained as a white solid, 269.2 (M+H)+, which contained phthalimide. This compound was used for the next step as such.